4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%

• IUPAC Name: 4-(2,5-dimethylphenyl)-2-methoxybenzoic acid
• InChI: InChI=1S/C16H16O3/c1-10-4-5-11(2)14(8-10)12-6-7-13(16(17)18)15(9-12)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key: RJLYKKOZTXKROY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C16H16O3
• DSSTOX Substance ID: DTXSID80688961
• Molecular Weight: 256.30 g/mol
• CAS RN: 1261932-23-3

Description

4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% (4-DMP-2-MBA) is a synthetic organic compound that is used in various scientific research applications. It is a white crystalline solid with a melting point of 124-126°C and a molecular weight of 228.3 g/mol. Its chemical formula is C12H14O3. 4-DMP-2-MBA has a variety of applications in research, including synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Mechanism of Action

The mechanism of action of 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed that it acts as an inhibitor of various enzymes, including cyclooxygenase and lipoxygenase. It is also believed to act as an antioxidant, protecting cells from oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% are not yet fully understood. However, it has been shown to have anti-inflammatory, anti-oxidant, and anti-bacterial properties. It has also been shown to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable, making it ideal for use in organic synthesis and other laboratory experiments. It also has a low toxicity profile and is relatively inexpensive. However, it is important to note that 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% should be used in a controlled environment and with appropriate safety measures.

Future Directions

There are several potential future directions for research involving 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%. These include further research into its mechanism of action and biochemical and physiological effects, as well as its potential applications in drug development and other medical treatments. Additionally, further research into its synthesis and potential uses in organic synthesis and other laboratory experiments could be beneficial. Finally, research into its potential use as an antioxidant and anti-inflammatory could lead to new treatments for a variety of conditions.

Synthesis Methods

4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% can be synthesized through a multi-step process. The first step involves the reaction of 2,5-dimethylphenol with sulfuric acid and acetic anhydride in anhydrous ethanol. This reaction produces 2,5-dimethylphenyl acetate, which is then reacted with 2-methoxybenzoyl chloride in the presence of pyridine. The resulting product is 4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95%.

Scientific Research Applications

4-(2,5-Dimethylphenyl)-2-methoxybenzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as an intermediate in the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.